Cas no 25139-43-9 (Tricyclo[3.3.1.13,7]decan-2-ol, 2-(4-methylbenzenesulfonate))

• Product Name: Tricyclo[3.3.1.13,7]decan-2-ol, 2-(4-methylbenzenesulfonate)
• CAS No: 25139-43-9
• MF: C₁₇H₂₂O₃S
• MW: 306.419784069061
• CID: 2932460
• Update Time: 2025-05-22

Tricyclo[3.3.1.13,7]decan-2-ol, 2-(4-methylbenzenesulfonate) Chemical and Physical Properties

Names and Identifiers

• Tricyclo[3.3.1.13,7]decan-2-ol, 2-(4-methylbenzenesulfonate)

• Inchi： 1S/C17H22O3S/c1-11-2-4-16(5-3-11)21(18,19)20-17-14-7-12-6-13(9-14)10-15(17)8-12/h2-5,12-15,17H,6-10H2,1H3
• InChI Key： ZPPNNAJFDPSVGP-UHFFFAOYSA-N
• SMILES： C12CC3CC(CC(C3)C1OS(C1=CC=C(C)C=C1)(=O)=O)C2

Additional information on Tricyclo[3.3.1.13,7]decan-2-ol, 2-(4-methylbenzenesulfonate)

Comprehensive Overview of Tricyclo[3.3.1.13,7]decan-2-ol, 2-(4-methylbenzenesulfonate) (CAS No. 25139-43-9)

The compound Tricyclo[3.3.1.13,7]decan-2-ol, 2-(4-methylbenzenesulfonate) (CAS No. 25139-43-9) is a highly specialized chemical with a unique molecular structure. Its tricyclic framework and sulfonate ester functional group make it a subject of interest in advanced organic synthesis and material science. Researchers and industries are increasingly exploring its potential applications due to its stability and reactivity under controlled conditions.

One of the most frequently asked questions about this compound is its synthetic utility. The tricyclo[3.3.1.13,7]decane core provides a rigid scaffold, which is valuable in designing high-performance polymers and pharmaceutical intermediates. Its 4-methylbenzenesulfonate moiety enhances solubility and facilitates further chemical modifications, making it a versatile building block in fine chemical production.

In recent years, the demand for sustainable chemistry has grown, and Tricyclo[3.3.1.13,7]decan-2-ol, 2-(4-methylbenzenesulfonate) has been studied for its potential in green synthesis. Its ability to participate in catalytic reactions with minimal waste generation aligns with the principles of atom economy and reduced environmental impact. This has led to increased interest from academic researchers and industrial chemists alike.

Another hot topic is the compound's role in advanced material development. Its tricyclic structure contributes to thermal stability, making it a candidate for high-temperature applications. Additionally, its sulfonate group can improve compatibility with other materials, which is crucial for composite fabrication and coatings. These properties are particularly relevant in industries such as aerospace, electronics, and automotive.

The analytical characterization of Tricyclo[3.3.1.13,7]decan-2-ol, 2-(4-methylbenzenesulfonate) is another area of focus. Techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography are commonly employed to confirm its purity and structure. These methods are essential for ensuring reproducibility in research and industrial applications, where quality control is paramount.

From a market perspective, the compound's niche applications have led to a steady demand. Suppliers and manufacturers often highlight its high purity grades and custom synthesis options to cater to diverse client needs. The growing emphasis on specialty chemicals in emerging technologies further underscores its commercial relevance.

In summary, Tricyclo[3.3.1.13,7]decan-2-ol, 2-(4-methylbenzenesulfonate) (CAS No. 25139-43-9) is a multifaceted compound with significant potential in scientific research and industrial applications. Its unique properties and adaptability to modern chemical trends make it a valuable asset in the evolving landscape of advanced materials and sustainable chemistry.